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Compound of Interest

Compound Name: Diethatyl

CAS No.: 38725-95-0

Cat. No.: B1347031

Get Quote

Diethatyl-ethyl is heavily monitored under the Emergency Planning and Community Right-to-

Know Act (EPCRA) due to its halogenated structure and potential environmental toxicity[1].

Laboratories must track their inventory and disposal metrics to comply with the EPA's Toxic

Release Inventory (TRI) reporting requirements[2].

Table 1: Diethatyl-Ethyl Quantitative Data & Regulatory Thresholds
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Property / Metric Value Regulatory Context / Notes

Chemical Name Diethatyl-ethyl
Obsolete pre-emergence

herbicide.

CAS Number 38727-55-8
Primary identifier for

EPA/RCRA labeling.

Molecular Weight 311.80 g/mol
Relevant for molarity

calculations in standard prep.

EPCRA Sec. 313 Status Listed (TRI Chemical)
Subject to Form R / Form A

reporting[1].

Primary EPA Waste Code M50 / M54
Designates Incineration /

Thermal Treatment[2].

Mechanistic Causality of Disposal Choices
When managing chloroacetanilide herbicides, the presence of the chloroacetyl moiety dictates

the entire downstream waste management strategy.

Halogenated Segregation: Diethatyl-ethyl must be isolated strictly as a halogenated organic

waste. If mixed with non-halogenated solvents, the entire mixture must be treated as

halogenated. Halogenated waste requires specialized high-temperature incineration

equipped with alkaline scrubbers to neutralize the hydrochloric acid (HCl) gas generated

during combustion. Mixing wastes unnecessarily increases the volume of material requiring

this expensive, specialized treatment.

Thermal Destruction vs. Chemical Oxidation: While advanced oxidation processes (AOPs),

such as the use of Fenton's reagent (ferric ion and hydrogen peroxide in the presence of

light), have been documented to achieve partial mineralization of aromatic pesticides in

aqueous solutions[3], these methods are generally reserved for dilute wastewater treatment.

For neat laboratory standards or concentrated experimental solutions, high-temperature

incineration remains the authoritative standard. Incineration at temperatures exceeding

1000°C ensures the complete cleavage of C-Cl and C-N bonds, preventing the formation of

highly toxic, persistent byproducts such as dioxins or furans.
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Operational Protocol: Self-Validating Disposal
System
This protocol is designed as a self-validating system. Each step includes a verification check to

ensure operational integrity before proceeding to the next phase.

Step 1: Hazard Identification and PPE Selection

Rationale: Diethatyl-ethyl is an eye irritant and a potential dermal hazard. Protecting the

operator is the first line of defense.

Action: Don chemical-resistant nitrile gloves (minimum 8 mil thickness recommended for

extended handling), a standard laboratory coat, and splash-proof safety goggles.

Verification: Inspect gloves for micro-tears using the inflation test prior to handling neat

reference standards.

Step 2: Waste Segregation and Satellite Accumulation

Rationale: Preventing cross-contamination minimizes the volume of high-cost halogenated

waste and mitigates incompatible chemical reactions.

Action: Deposit diethatyl-ethyl liquid waste into a dedicated, high-density polyethylene

(HDPE) or amber glass container clearly marked for "Halogenated Organic Waste." Solid

waste (e.g., contaminated pipette tips, weighing boats) must be placed in a separate,

puncture-resistant chemical solid waste bin.

Verification: Ensure the primary waste container is housed within a secondary containment

tray capable of holding 110% of the primary container's volume. Check the secondary

containment weekly for unexpected pooling or leaks.

Step 3: EPA-Compliant Labeling

Rationale: Unlabeled or improperly labeled waste triggers immediate Resource Conservation

and Recovery Act (RCRA) violations and poses severe risks to waste brokers.
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Action: Affix a hazardous waste tag detailing the exact chemical name ("Diethatyl-ethyl"),

CAS Number (38727-55-8), estimated concentration, and the exact date accumulation

began.

Verification: Cross-reference the label against the laboratory's active Chemical Hygiene Plan

and the product's Safety Data Sheet (SDS) to ensure all hazard pictograms are accurately

represented.

Step 4: Transfer to Waste Broker for Terminal Destruction

Rationale: Institutional laboratories are typically not equipped for the terminal destruction of

halogenated pesticides.

Action: Coordinate with your institutional Environmental Health & Safety (EHS) department

or a certified hazardous waste broker to transfer the material. Specify that the waste requires

incineration (EPA Waste Management Code M50 or M54)[2].

Verification: Retain the signed uniform hazardous waste manifest for a minimum of three

years to satisfy EPCRA and RCRA audit requirements.

Waste Management Workflow Visualization
To streamline EHS training and operational execution, the following diagram maps the critical

path of diethatyl-ethyl from waste generation to terminal mineralization.
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Diethatyl-ethyl laboratory waste segregation and thermal destruction workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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